Cas no 69609-77-4 (Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI))

• Product Name: Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI)
• CAS No: 69609-77-4
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 500552
• PubChem ID: 5311242
• Update Time: 2025-04-19

Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI)
• (5Z)-6A-CARBAPROSTAGLANDIN I2
• 5-cis Carbaprostacyclin
• 6,9ALPHA-METHYLENE-11ALPHA,15S-DIHYDROXY-PROSTA-5Z,13E-DIEN-1-OIC ACID
• carbacyclin
• carbaprostacyclin
• Carbocyclic PGI2
• MFCD00210824
• 6a-Carba-prostaglandin I2
• 5-[5-Hydroxy-4-(3-hydroxy-oct-1-enyl)-hexahydro-pentalen-2-ylidene]-pentanoic acidCarbacyclin
• BDBM50109546
• SR-01000946526-1
• 5-[(3aS,4R,5R,6aS)-5-Hydroxy-4-((S)-3-hydroxy-oct-1-enyl)-hexahydro-pentalen-(2Z)-ylidene]-pentanoic acid
• CHEMBL148319
• AKOS040755139
• SR-01000946526
• SCHEMBL10732794
• CHEBI:173208
• XZFRIPGNUQRGPI-WLPVIMDJSA-N
• 69609-77-4
• (5Z)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
• Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5E)-
• Q27075699
• 5-cis-Carbaprostacyclin
• GTPL1893
• 6,9.alpha.-Methylene-11.alpha.,15S-dihydroxy-prosta-5Z,13E-dien-1-oic acid
• HMS3648L12
• CS-0086294
• DB-214993
• HY-124363
• (5Z)-5-[(3as,4r,5r,6as)-5-hydroxy-4-[(1e,3s)-3-hydroxy-1-octen-1-yl]hexahydro-2(1h)-pentalenylidene]pentanoic acid
• G91416

• Inchi： 1S/C21H34O4/c1-2-3-4-8-17(22)10-11-18-19-13-15(7-5-6-9-21(24)25)12-16(19)14-20(18)23/h7,10-11,16-20,22-23H,2-6,8-9,12-14H2,1H3,(H,24,25)/b11-10+,15-7-/t16-,17-,18+,19-,20+/m0/s1
• InChI Key： XZFRIPGNUQRGPI-WLPVIMDJSA-N
• SMILES： O[C@@H]1C[C@@H]2C/C(=C/CCCC(=O)O)/C[C@@H]2[C@H]1/C=C/[C@H](CCCCC)O

Computed Properties

• Exact Mass: 334.25100
• Monoisotopic Mass: 350.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 57.53000
• LogP: 5.10130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds